![molecular formula C13H19NO3 B1297251 3-Isobutylcarbamoyl-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid CAS No. 1005263-01-3](/img/structure/B1297251.png)
3-Isobutylcarbamoyl-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
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Overview
Description
“3-Isobutylcarbamoyl-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid” is a chemical compound with the molecular formula C13H19NO3 and a molecular weight of 237.3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 37 bonds, 18 non-H bonds, 3 multiple bonds, 4 rotatable bonds, 3 double bonds, 2 five-membered rings, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 aliphatic secondary amide, and 1 hydroxyl group .Physical And Chemical Properties Analysis
The compound has a molecular weight of 237.3 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the search results.Scientific Research Applications
Proteomics Research
This compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.
Organic Synthesis
“3-Isobutylcarbamoyl-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid” can be used in organic synthesis . Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles that allow chemists to design and synthesize complex molecules.
Pharmaceutical Development
Due to its unique structure, this compound can be used in pharmaceutical development . It could serve as a building block in the synthesis of new drugs, contributing to the discovery of treatments for various diseases.
Advanced Materials Research
This compound can also be used in advanced materials research . Advanced materials are at the heart of many technological developments that touch our lives. They can have superior properties such as higher strength, lighter weight, increased electrical conductivity, or improved thermal properties.
Corrosion-Protective Properties
There is a potential application of this compound in the development of corrosion-protective properties . Corrosion is a natural process that converts a refined metal into a more chemically stable form. Developing materials with enhanced resistance to corrosion is crucial in many industries.
Fluorescence Imaging
The compound can be used in the synthesis of norbornene-derived homopolymers having pendent t-Boc-protected quinizarin moieties for patterned fluorescence images . Fluorescence imaging is a method used in cellular biology to visualize cells and cellular components with a high degree of specificity.
Safety and Hazards
properties
IUPAC Name |
3-(2-methylpropylcarbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-7(2)6-14-12(15)10-8-3-4-9(5-8)11(10)13(16)17/h3-4,7-11H,5-6H2,1-2H3,(H,14,15)(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZLINDXEIXGOM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1C2CC(C1C(=O)O)C=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isobutylcarbamoyl-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
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